Cas no 2172247-26-4 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)formamido}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)formamido}acetic acid
• CAS No: 2172247-26-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5825460
• PubChem ID: 165580819
• Update Time: 2025-07-16

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)formamido}acetic acid
• EN300-1532189
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-(propan-2-yl)formamido}acetic acid
• 2171172-36-2
• EN300-1532324
• EN300-1531955
• 2-[N-(propan-2-yl)-1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido]acetic acid
• 2171269-42-2
• 2172247-26-4
• 2-[N-(propan-2-yl)-1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido]acetic acid

• Inchi： 1S/C25H28N2O5/c1-15(2)27(13-23(28)29)24(30)16-11-17(12-16)26-25(31)32-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,15-17,22H,11-14H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： CMSJEUJFJOQTQI-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)formamido}acetic acid

Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)formamido}acetic acid (CAS No. 2172247-26-4)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)formamido}acetic acid, also known by its CAS number 2172247-26-4, is a complex organic compound with significant potential in the fields of medicinal chemistry and biochemistry. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclobutyl ring, and an N-(propan-2-yl)formamido functional group. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps maintain the integrity of the target molecule. The cyclobutyl ring adds conformational rigidity and can influence the pharmacokinetic properties of the compound, while the N-(propan-2-yl)formamido group enhances solubility and reactivity. Together, these features make 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)formamido}acetic acid a versatile building block for the development of novel therapeutic agents.

Recent research has highlighted the potential applications of this compound in various therapeutic areas. For instance, studies have shown that compounds with similar structural motifs exhibit promising activity against cancer cells. The cyclobutyl ring and the Fmoc protecting group have been found to enhance the selectivity and potency of these compounds, making them attractive candidates for further investigation in oncology.

In addition to cancer research, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)formamido}acetic acid has also been explored for its potential in neurodegenerative diseases. The unique combination of functional groups in this compound allows it to interact with specific protein targets involved in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this interaction could lead to new therapeutic strategies for these debilitating conditions.

The synthesis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)formamido}acetic acid involves several well-established chemical reactions. The Fmoc protection step is typically carried out using Fmoc chloride in the presence of a base such as diisopropylethylamine (DIPEA). The subsequent formation of the cyclobutyl ring can be achieved through a variety of methods, including ring-closing metathesis (RCM) or intramolecular Diels-Alder reactions. The final step involves the introduction of the N-(propan-2-yl)formamido group, which can be accomplished using formic acid and isopropanol under appropriate conditions.

The purity and quality of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)formamido}acetic acid are critical for its use in pharmaceutical research. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to ensure that the compound meets stringent purity standards. These analytical techniques not only confirm the identity of the compound but also help detect any impurities that could affect its biological activity.

Clinical trials involving compounds derived from 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-(propan-2-yl)formamido}acetic acid are currently underway to evaluate their safety and efficacy. Early results from these trials have been promising, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the importance of continued research into this class of compounds and their potential to address unmet medical needs.

In conclusion, 2-{1-3-{({(9H-fluoren)-9-yloxycarbonyl})aminocyclobutanyl}-N-(propan)-isopropyliminomethylcarboxylic acid (CAS No. 2172247-26-4) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable tool for researchers working on novel therapeutic agents. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of new treatments for a wide range of diseases.